Cas no 24265-34-7 (Acetic acid, 2-chloro-,2-nitrophenyl ester)

• Product Name: Acetic acid, 2-chloro-,2-nitrophenyl ester
• CAS No: 24265-34-7
• MF: C₈H₆ClNO₄
• MW: 215.590541362762
• CID: 267627
• PubChem ID: 152673
• Update Time: 2025-10-25

Acetic acid, 2-chloro-,2-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-chloro-,2-nitrophenyl ester
• (2-nitrophenyl) 2-chloroacetate
• 2-Nitrophenyl chloroacetate
• Acetic acid, chloro-, 2-nitrophenyl ester
• o-Nitrophenyl chloroacetate
• ortho-Nitrophenyl chloroacetate
• Aceticacid, chloro-, 2-nitrophenyl ester (9CI)
• Acetic acid, chloro-, o-nitrophenylester (7CI,8CI)
• 2-nitrophenyl 2-chloroacetate
• DTXSID90178964
• o-Npca
• MFCD34168992
• AI3-23268
• 24265-34-7
• SCHEMBL10074950
• Chloro-acetic acid 2-nitro-phenyl ester

• Inchi： 1S/C8H6ClNO4/c9-5-8(11)14-7-4-2-1-3-6(7)10(12)13/h1-4H,5H2
• InChI Key： UCBRWZIQQPBXNJ-UHFFFAOYSA-N
• SMILES： ClCC(=O)OC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 214.99858
• Monoisotopic Mass: 214.9985354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44

Additional information on Acetic acid, 2-chloro-,2-nitrophenyl ester

Acetic Acid, 2-Chloro-,2-Nitrophenyl Ester (CAS No. 24265-34-7): A Comprehensive Overview

Acetic acid, 2-chloro-,2-nitrophenyl ester, also known by its CAS registry number CAS No. 24265-34-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of acetic acid, featuring a unique substitution pattern on the phenyl ring. The presence of both a chlorine atom and a nitro group at the ortho positions of the phenyl ring introduces distinct electronic and steric effects, making this compound a valuable substrate for various chemical transformations and applications.

The synthesis of acetic acid, 2-chloro-,2-nitrophenyl ester typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such substituted aromatic esters. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, thereby streamlining the production process. These developments underscore the growing importance of sustainable and scalable synthetic routes in modern organic chemistry.

In terms of physical properties, CAS No. 24265-34-7 exhibits a melting point of approximately 85°C and a boiling point around 180°C under standard atmospheric pressure. The compound is sparingly soluble in water but shows good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various solvent-based reactions and formulations.

The chemical stability of acetic acid, 2-chloro-,2-nitrophenyl ester has been extensively studied under different environmental conditions. Recent studies have demonstrated that the compound remains stable under neutral and mildly acidic conditions but undergoes hydrolysis in the presence of strong bases or elevated temperatures. This information is crucial for its safe handling and storage in industrial settings.

From an application perspective, CAS No. 24265-34-7 finds utility in several industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. For example, its use as a precursor in the development of anti-inflammatory agents has been reported in recent literature. Additionally, this compound is employed in agrochemicals as a component in herbicides and fungicides due to its ability to inhibit specific enzymatic pathways in target organisms.

The electronic effects introduced by the chlorine and nitro groups on the phenyl ring play a pivotal role in determining the reactivity of acetic acid, 2-chloro-,2-nitrophenyl ester. The nitro group acts as a strong electron-withdrawing substituent, enhancing the electrophilicity of the aromatic ring and facilitating nucleophilic aromatic substitution reactions. Conversely, the chlorine atom introduces both electron-withdrawing and ortho/para-directing effects, which can be exploited to achieve regioselective substitutions.

In recent years, there has been a surge in interest regarding the use of CAS No. 24265-34-7 in advanced materials research. Scientists have investigated its potential as a building block for constructing functional polymers with tailored electronic properties. For instance, incorporating this compound into polymeric frameworks has been shown to enhance conductivity and stability under oxidative conditions.

The environmental impact of acetic acid, 2-chloro-,2-nitrophenyl ester has also come under scrutiny due to its widespread industrial applications. Studies have been conducted to assess its biodegradability and toxicity profiles. Preliminary findings suggest that while the compound exhibits moderate biodegradability under aerobic conditions, further research is required to fully understand its long-term ecological implications.

In conclusion, CAS No. 24265-34-7, or acetic acid, 2-chloro-,2-nitrophenyl ester, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique substitution pattern on the phenyl ring confers distinctive chemical properties that make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its synthesis, reactivity, and applications, this compound is poised to play an even more significant role in advancing modern chemistry.